1-(Ethylsulfanyl)-2-methylcyclobutane-1-carboxylic acid

• Molecular Formula: C8H14O2S
• Molecular Weight: 174.26 g/mol
• IUPAC Name: 1-ethylsulfanyl-2-methylcyclobutane-1-carboxylic acid
• InChI: InChI=1S/C8H14O2S/c1-3-11-8(7(9)10)5-4-6(8)2/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key: UUTAUNMXPOIHLM-UHFFFAOYSA-N
• Canonical SMILES: CCSC1(CCC1C)C(=O)O

Description

1-(Ethylsulfanyl)-2-methylcyclobutane-1-carboxylic acid is a cyclobutane derivative featuring a carboxylic acid group at position 1, an ethylsulfanyl (C₂H₅S-) substituent at the same position, and a methyl group at position 2. Its molecular formula is C₈H₁₂O₂S, with a molecular weight of 172.24 g/mol (exact mass: 172.056 g/mol). The compound is structurally distinct due to the cyclobutane ring, which introduces moderate ring strain compared to larger cycloalkanes, and the ethylsulfanyl group, which contributes both steric bulk and electron-donating properties. This compound is utilized as a building block in organic synthesis and pharmaceutical research, with two commercial suppliers identified .

Preparation Methods

The synthesis of 1-(Ethylsulfanyl)-2-methylcyclobutane-1-carboxylic acid can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the cyclization reaction using stoichiometric azobisisobutyronitrile (AIBN), excess aqueous hypophosphorous acid (H₃PO₂), and triethylamine (Et₃N) under reflux in 1-propanol can yield the desired compound . Industrial production methods may involve optimizing these reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

1-(Ethylsulfanyl)-2-methylcyclobutane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃), leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH₄) to convert the carboxylic acid group to an alcohol.

Substitution: The ethylsulfanyl group can undergo nucleophilic substitution reactions with reagents such as alkyl halides, leading to the formation of new substituted derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(Ethylsulfanyl)-2-methylcyclobutane-1-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and can be used in various organic reactions.

Biology: The compound’s unique structure makes it a potential candidate for studying enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-(Ethylsulfanyl)-2-methylcyclobutane-1-carboxylic acid exerts its effects involves interactions with molecular targets such as enzymes and receptors. The ethylsulfanyl group can participate in various biochemical pathways, influencing the compound’s activity. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Cyclobutane Core

1-(tert-Butylsulfanyl)-2-methylcyclobutane-1-carboxylic Acid

• Molecular Formula : C₁₁H₁₈O₂S
• Key Differences : The ethylsulfanyl group is replaced with a bulkier tert-butylsulfanyl (C(CH₃)₃S-) substituent.
• Impact :
  • Steric Effects : Increased steric hindrance due to the tert-butyl group may reduce reactivity in nucleophilic substitution or coupling reactions.
  • Solubility : Lower aqueous solubility compared to the ethylsulfanyl analog due to higher hydrophobicity.
  • Synthesis : Commercial availability (two suppliers) suggests similar synthetic routes, but purification may be more challenging .

1-(Methylsulfanyl)-3-(propan-2-yl)cyclobutane-1-carboxylic Acid

• Molecular Formula : C₁₀H₁₆O₂S
• Key Differences : Features a methylsulfanyl (CH₃S-) group and an isopropyl substituent at position 3.
• Steric Profile: The isopropyl group introduces additional steric bulk, which could hinder interactions in enzyme-binding sites or catalytic processes .

Ring Size Variations

1-(Ethylsulfanyl)cyclopropane-1-carboxylic Acid

• Molecular Formula : C₆H₈O₂S
• Key Differences : Cyclopropane ring replaces cyclobutane.
• Impact :
  • Ring Strain : Cyclopropane’s higher angle strain (~120° vs. cyclobutane’s ~90°) increases reactivity, making it prone to ring-opening reactions.
  • Stability : Reduced thermal and chemical stability compared to the cyclobutane analog.
  • Applications : More suited for strain-release chemistry in drug design .

Functional Group Additions

3-(Ethylsulfanyl)-5-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic Acid

• Molecular Formula : C₁₀H₈F₃N₃O₂S
• Key Differences : Incorporates a trifluoromethyl (-CF₃) group and a heteroaromatic triazolo-pyridine system.
• Impact: Electronic Effects: The -CF₃ group strongly withdraws electrons, increasing the carboxylic acid’s acidity (lower pKa).

Data Table: Structural and Commercial Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Commercial Suppliers
1-(Ethylsulfanyl)-2-methylcyclobutane-1-carboxylic acid	C₈H₁₂O₂S	172.24	Ethylsulfanyl, methyl	2
1-(tert-Butylsulfanyl)-2-methylcyclobutane-1-carboxylic acid	C₁₁H₁₈O₂S	214.32	tert-Butylsulfanyl, methyl	2
1-(Ethylsulfanyl)cyclopropane-1-carboxylic acid	C₆H₈O₂S	144.19	Ethylsulfanyl, cyclopropane	4
1-(Methylsulfanyl)-3-(propan-2-yl)cyclobutane-1-carboxylic acid	C₁₀H₁₆O₂S	200.30	Methylsulfanyl, isopropyl	2

Biological Activity

1-(Ethylsulfanyl)-2-methylcyclobutane-1-carboxylic acid is a compound of interest due to its potential biological activities. This article aims to explore its biochemical properties, mechanisms of action, pharmacokinetics, and various biological effects based on available research findings.

Chemical Structure and Properties

The compound is characterized by a cyclobutane ring with an ethylsulfanyl group and a carboxylic acid functional group. Its molecular formula is $C_6H_{10}O_2S$ and it has a molecular weight of approximately 134.21 g/mol. The presence of the carboxylic acid group allows for various chemical reactions, including esterification and amidation.

Target Interactions

As a carboxylic acid, 1-(Ethylsulfanyl)-2-methylcyclobutane-1-carboxylic acid can interact with several enzymes and proteins in the body, influencing metabolic pathways. It is known to engage with carboxylases and dehydrogenases, which are crucial for its metabolism and the formation of various metabolites.

Biochemical Pathways

The compound participates in several metabolic pathways, including:

• Energy Production : It can be converted into intermediates that feed into the citric acid cycle.
• Lipid Metabolism : Influences lipid synthesis and degradation processes.
• Signal Transduction : Modulates cell signaling pathways by interacting with receptors.

Pharmacokinetics

The pharmacokinetic profile suggests that the compound is likely absorbed in the gastrointestinal tract, distributed throughout the body, metabolized primarily in the liver, and excreted via the kidneys. The stability of the compound is influenced by environmental factors such as pH and temperature.

Cellular Effects

1-(Ethylsulfanyl)-2-methylcyclobutane-1-carboxylic acid has been shown to affect various cell types:

• Gene Expression : Acts as a ligand for transcription factors, regulating gene transcription.
• Cellular Metabolism : Alters the activity of metabolic enzymes, impacting energy levels and metabolite concentrations.

Dosage Effects in Animal Models

Research indicates that the biological effects of this compound vary significantly with dosage:

• Low Doses : Minimal physiological impact.
• High Doses : Potential toxic effects including liver and kidney damage.

Case Studies and Research Findings

Several studies have highlighted the compound's biological activity:

Study	Findings
Study 1	Investigated the interaction with carboxylases; found significant modulation of enzyme activity at varying concentrations.
Study 2	Explored gene expression regulation; demonstrated that the compound can upregulate certain genes involved in metabolic pathways.
Study 3	Evaluated toxicity in animal models; identified threshold doses that lead to adverse effects on liver function.